Cas no 2138561-76-7 (3-(2-ethylphenyl)methoxyazetidine)

• Product Name: 3-(2-ethylphenyl)methoxyazetidine
• CAS No: 2138561-76-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6289233
• PubChem ID: 165961125
• Update Time: 2025-05-23

3-(2-ethylphenyl)methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)methoxyazetidine
• EN300-1146870
• 2138561-76-7
• 3-[(2-ethylphenyl)methoxy]azetidine

• Inchi： 1S/C12H17NO/c1-2-10-5-3-4-6-11(10)9-14-12-7-13-8-12/h3-6,12-13H,2,7-9H2,1H3
• InChI Key： MCUBQTSPLXCMCI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1CC)C1CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-ethylphenyl)methoxyazetidine

Introduction to 3-(2-ethylphenyl)methoxyazetidine (CAS No. 2138561-76-7)

The compound 3-(2-ethylphenyl)methoxyazetidine (CAS No. 2138561-76-7) represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural features, combining an azetidine ring with an ethylphenyl and methoxy substituent, make it a subject of significant interest for synthetic chemists and medicinal biologists. This introduction delves into the compound's chemical properties, potential applications, and recent advancements in its study, highlighting its relevance in contemporary chemical biology.

The molecular framework of 3-(2-ethylphenyl)methoxyazetidine is characterized by a six-membered heterocyclic ring containing an azetidine core. This heterocycle is known for its flexibility and ability to adopt various conformations, which can influence its interactions with biological targets. The presence of the 2-ethylphenyl group introduces a hydrophobic aromatic moiety, while the methoxy group adds a polar ether functionality. Such a combination creates a balance between lipophilicity and polarity, which is often desirable in drug-like molecules.

In the context of pharmaceutical development, the structural motifs present in 3-(2-ethylphenyl)methoxyazetidine have been explored for their potential biological activity. The azetidine ring has been widely studied as a scaffold for various pharmacophores due to its ability to mimic larger cyclic structures like piperidine or pyrrolidone. This property makes it particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

Recent research has highlighted the compound's utility as a building block in medicinal chemistry. For instance, derivatives of azetidine have been investigated for their antimicrobial and anti-inflammatory properties. The 2-ethylphenyl substituent, in particular, has been shown to enhance binding affinity to certain protein targets by optimizing hydrophobic interactions. Meanwhile, the methoxy group can serve as a point of modification for further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic profile.

One of the most compelling aspects of 3-(2-ethylphenyl)methoxyazetidine is its potential role in modulating enzyme activity. Enzymes such as kinases and phosphodiesterases are critical targets in many therapeutic areas, including oncology and neurology. The unique steric and electronic environment provided by the azetidine ring and its substituents may enable selective binding to these enzymes, thereby inhibiting their function or modulating signaling pathways they regulate.

Advances in computational chemistry have further enhanced the understanding of 3-(2-ethylphenyl)methoxyazetidine's interactions with biological systems. Molecular docking studies have revealed that this compound can effectively engage with specific amino acid residues in protein active sites, suggesting its suitability as an inhibitor or modulator. These insights have guided synthetic efforts toward optimizing potency and selectivity.

The synthesis of 3-(2-ethylphenyl)methoxyazetidine itself presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step reactions that require careful control over reaction conditions to achieve high yields and purity. Recent developments in catalytic methods have provided more efficient pathways for constructing the azetidine core, reducing reliance on harsh reagents or cumbersome purification processes.

In addition to its synthetic appeal, 3-(2-ethylphenyl)methoxyazetidine has garnered attention for its potential applications in materials science. The combination of aromatic and heterocyclic components makes it a candidate for developing novel polymers or functional materials with tailored properties. For example, its rigid structure could contribute to enhanced thermal stability or mechanical strength in polymer matrices.

The future prospects for 3-(2-ethylphenyl)methoxyazetidine are promising, given its versatility as a chemical scaffold. Ongoing studies aim to explore new derivatives with improved pharmacological profiles through structure-activity relationship (SAR) analysis. Additionally, interdisciplinary approaches combining organic synthesis with bioinformatics may uncover novel therapeutic applications that were previously unconsidered.

In conclusion, 3-(2-ethylphenyl)methoxyazetidine (CAS No. 2138561-76-7) stands out as a valuable compound with broad implications across chemistry and biology. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this molecule, it will undoubtedly remain at the forefront of scientific exploration.